Cas no 956576-51-5 (3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide)

3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide is a heterocyclic carbohydrazide derivative with potential applications in medicinal chemistry and organic synthesis. Its benzothiophene core, substituted with chloro and methyl groups, enhances its reactivity and selectivity in nucleophilic and electrophilic reactions. The carbohydrazide functional group offers versatility as a precursor for synthesizing hydrazones, heterocycles, and other pharmacologically relevant scaffolds. This compound is particularly valuable in the development of bioactive molecules due to its structural rigidity and ability to participate in hydrogen bonding. Its well-defined molecular structure ensures consistent performance in research applications, making it a useful intermediate for drug discovery and material science.
3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide structure
956576-51-5 structure
Product Name:3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide
CAS No:956576-51-5
MF:C10H9ClN2OS
MW:240.709259748459
MDL:MFCD09971924
CID:4723217
Update Time:2025-06-07

3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-methyl-1-benzothiophene-2-carbohydrazide
    • 3-Chloro-4-methylbenzo[b]thiophene-2-carbohydrazide
    • STK502516
    • 3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide
    • MDL: MFCD09971924
    • Inchi: 1S/C10H9ClN2OS/c1-5-3-2-4-6-7(5)8(11)9(15-6)10(14)13-12/h2-4H,12H2,1H3,(H,13,14)
    • InChI Key: ATGXTSRTLFBEHI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(NN)=O)SC2C=CC=C(C)C=21

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Topological Polar Surface Area: 83.4

3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide Pricemore >>

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